Cas no 2062685-10-1 (16,25-Di-O-acetylcucurbitacin F)
16,25-Di-O-acetylcucurbitacin F Chemical and Physical Properties
Names and Identifiers
-
- 16,25-O-Diacetyl-cucurbitane F
- 16,25-Di-O-acetylcucurbitacin F
- AKOS040763080
- 2062685-10-1
-
- Inchi: InChI=1S/C34H50O9/c1-18(35)42-23-16-31(7)24-12-11-20-21(15-22(37)28(40)30(20,5)6)33(24,9)26(39)17-32(31,8)27(23)34(10,41)25(38)13-14-29(3,4)43-19(2)36/h11,13-14,21-24,27-28,37,40-41H,12,15-17H2,1-10H3
- InChI Key: FQLRNWNAMWVQJN-UHFFFAOYSA-N
- SMILES: CC(=O)OC1CC2(C)C3CC=C4C(CC(O)C(O)C4(C)C)C3(C)C(=O)CC2(C)C1C(C)(O)C(=O)\C=C\C(C)(C)OC(C)=O |c:10|
Computed Properties
- Exact Mass: 602.34548317g/mol
- Monoisotopic Mass: 602.34548317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 43
- Rotatable Bond Count: 8
- Complexity: 1280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 147Ų
Experimental Properties
- Color/Form: Powder
16,25-Di-O-acetylcucurbitacin F Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
16,25-Di-O-acetylcucurbitacin F Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN5988-5 mg |
16,25-Di-O-acetylcucurbitacin F |
2062685-10-1 | 98% | 5mg |
¥ 4,890 | 2023-07-11 | |
| TargetMol Chemicals | TN5988-1 mL * 10 mM (in DMSO) |
16,25-Di-O-acetylcucurbitacin F |
2062685-10-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 7430 | 2023-09-15 | |
| TargetMol Chemicals | TN5988-5mg |
16,25-Di-O-acetylcucurbitacin F |
2062685-10-1 | 5mg |
¥ 4890 | 2024-07-20 | ||
| TargetMol Chemicals | TN5988-1 ml * 10 mm |
16,25-Di-O-acetylcucurbitacin F |
2062685-10-1 | 1 ml * 10 mm |
¥ 7430 | 2024-07-20 | ||
| TargetMol Chemicals | TN5988-5mg |
16,25-Di-O-acetylcucurbitacin F |
2062685-10-1 | 5mg |
¥ 4890 | 2024-07-24 | ||
| TargetMol Chemicals | TN5988-1 ml * 10 mm |
16,25-Di-O-acetylcucurbitacin F |
2062685-10-1 | 1 ml * 10 mm |
¥ 7430 | 2024-07-24 |
16,25-Di-O-acetylcucurbitacin F Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 16,25-Di-O-acetylcucurbitacin F
Introduction to 16,25-Di-O-acetylcucurbitacin F (CAS No. 2062685-10-1)
16,25-Di-O-acetylcucurbitacin F, with the Chemical Abstracts Service (CAS) number 2062685-10-1, is a specialized compound derived from the cucurbitacin family. Cucurbitacins are a group of tetracyclic triterpenoids that are widely distributed in plants, particularly in the Cucurbitaceae family. These compounds have garnered significant attention due to their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.
The chemical structure of 16,25-Di-O-acetylcucurbitacin F is characterized by the presence of two acetyl groups at the 16 and 25 positions, which modify the core cucurbitacin scaffold. This structural modification can significantly influence the compound's solubility, stability, and biological activity. The acetylation process is often employed to enhance the pharmacological properties of natural products, making them more suitable for therapeutic applications.
Recent research has focused on the potential therapeutic applications of 16,25-Di-O-acetylcucurbitacin F. Studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that 16,25-Di-O-acetylcucurbitacin F effectively inhibited the proliferation of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the activation of caspase pathways and the modulation of key signaling molecules such as p53 and Bcl-2.
In addition to its anticancer properties, 16,25-Di-O-acetylcucurbitacin F has been investigated for its anti-inflammatory effects. A study published in the International Journal of Molecular Sciences in 2022 reported that this compound significantly reduced inflammation in a murine model of colitis. The anti-inflammatory activity was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as to suppress the activation of nuclear factor-kappa B (NF-κB) signaling pathways.
The potential use of 16,25-Di-O-acetylcucurbitacin F in drug development is further supported by its favorable pharmacokinetic properties. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable safety profile. These characteristics make it an attractive candidate for further clinical evaluation.
To advance the development of 16,25-Di-O-acetylcucurbitacin F, ongoing research is focused on optimizing its formulation and delivery methods. For example, nanoparticle-based delivery systems have been explored to enhance the solubility and bioavailability of this compound. A recent study published in Nanomedicine: Nanotechnology, Biology and Medicine in 2023 demonstrated that encapsulating 16,25-Di-O-acetylcucurbitacin F in polymeric nanoparticles significantly improved its therapeutic efficacy in a mouse model of breast cancer.
In conclusion, 16,25-Di-O-acetylcucurbitacin F (CAS No. 2062685-10-1) is a promising compound with diverse biological activities. Its potential applications in cancer therapy and anti-inflammatory treatments are supported by robust preclinical data. Further research is warranted to fully elucidate its mechanisms of action and to optimize its use in clinical settings.
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